Cas no 2172597-36-1 (2-(6-chloropyrimidin-4-yl)oxyacetic acid)

• Product Name: 2-(6-chloropyrimidin-4-yl)oxyacetic acid
• CAS No: 2172597-36-1
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 6200242
• PubChem ID: 165603482
• Update Time: 2025-06-11

2-(6-chloropyrimidin-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrimidin-4-yl)oxyacetic acid
• 2-[(6-chloropyrimidin-4-yl)oxy]acetic acid
• 2172597-36-1
• EN300-1627986

• Inchi： 1S/C6H5ClN2O3/c7-4-1-5(9-3-8-4)12-2-6(10)11/h1,3H,2H2,(H,10,11)
• InChI Key： UEFQISBPXNFIQL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OCC(=O)O

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(6-chloropyrimidin-4-yl)oxyacetic acid

Introduction to 2-(6-chloropyrimidin-4-yl)oxyacetic acid (CAS No. 2172597-36-1)

2-(6-chloropyrimidin-4-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172597-36-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of oxyacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrimidine core substituted with a chlorine atom at the 6-position and an oxyacetic acid moiety at the 4-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in nucleoside analogs and its ability to interact with biological targets such as enzymes and receptors. The presence of a chlorine atom at the 6-position enhances the electrophilicity of the ring, facilitating further functionalization and enabling the synthesis of derivatives with tailored properties. The oxyacetic acid group, characterized by its carboxylic acid functionality, contributes to the compound's solubility and reactivity, making it amenable to various chemical transformations.

In recent years, there has been growing interest in 2-(6-chloropyrimidin-4-yl)oxyacetic acid due to its potential role in drug discovery and development. Researchers have been exploring its pharmacological profile, particularly in the context of anticancer and anti-inflammatory therapies. The compound's ability to modulate key biological pathways has made it a subject of extensive investigation. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory effects on certain enzymes involved in tumor progression, highlighting its potential as an anticancer agent.

One of the most compelling aspects of 2-(6-chloropyrimidin-4-yl)oxyacetic acid is its structural flexibility, which allows chemists to design analogs with enhanced potency and selectivity. By modifying various substituents on the pyrimidine ring or the oxyacetic acid moiety, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This adaptability has led to several preclinical studies evaluating its efficacy in animal models of cancer and inflammation.

The synthesis of 2-(6-chloropyrimidin-4-yl)oxyacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorine atom into the pyrimidine ring typically employs chlorinating agents such as phosphorus oxychloride (POCl₃), while the attachment of the oxyacetic acid group often involves carboxylation reactions or esterification followed by hydrolysis. These synthetic pathways have been optimized to ensure high yields and purity, which are critical for subsequent biological testing.

From a biochemical perspective, 2-(6-chloropyrimidin-4-yl)oxyacetic acid has been shown to interact with various biomolecules, including proteins and nucleic acids. Its ability to bind to these targets suggests that it may interfere with critical cellular processes, thereby exerting its therapeutic effects. For example, some studies have demonstrated that derivatives of this compound can inhibit kinases and other enzymes involved in signal transduction pathways that are aberrantly activated in cancer cells.

The pharmaceutical industry has taken note of the promising properties of 2-(6-chloropyrimidin-4-yl)oxyacetic acid, leading to several ongoing clinical trials and collaborative research projects. These efforts aim to validate its therapeutic potential in human patients and identify optimal dosing regimens. The compound's favorable pharmacokinetic profile, including reasonable solubility and bioavailability, further supports its candidacy as a lead candidate for drug development.

In addition to its applications in oncology, 2-(6-chloropyrimidin-4-yl)oxyacetic acid has shown promise in treating inflammatory diseases. In preclinical models, it has demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. These findings have opened up new avenues for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future direction of research on 2-(6-chloropyrimidin-4-yl)oxyacetic acid will likely focus on expanding its chemical diversity through structural modifications and exploring new therapeutic indications. Advances in computational chemistry and high-throughput screening technologies will accelerate the discovery process by enabling rapid identification of promising derivatives. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into clinical applications.

In conclusion,2-(6-chloropyrimidin-4-yl)oxyacetic acid (CAS No. 2172597-36-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting various diseases, particularly cancer and inflammation. As ongoing studies continue to uncover its biological activities and optimize its synthetic pathways,this molecule is poised to make substantial contributions to modern medicine.